Cas no 51020-48-5 ( )

  structure
  structure
Product Name: 
CAS No:51020-48-5
MF:C23H34O3
MW:358.514267444611
CID:934614
PubChem ID:296383
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) acetate
    • NSC-166500
    • NSC-401313
    • D86920
    • PD118998
    • DTXSID50922203
    • 5.beta.-Pregn-16-en-20-one, acetate
    • 51020-48-5
    • YFMSIVMSEGIVCP-UHFFFAOYSA-N
    • NSC401313
    • 3-Acetyloxypregn-16-en-20-one
    • NSC-226099
    • 20-Oxopregn-16-en-3-yl acetate
    • NSC166500
    • Allopregn-16-enolone acetate
    • NSC226099
    • 1169-20-6
    • 20-Oxopregn-16-en-3-yl acetate #
    •  
    • Inchi: 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h7,16-18,20-21H,5-6,8-13H2,1-4H3
    • InChI Key: YFMSIVMSEGIVCP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC2(C)C(C1)CCC1C3CC=C(C(C)=O)C3(C)CCC21

Computed Properties

  • Exact Mass: 358.25079494g/mol
  • Monoisotopic Mass: 358.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 43.4Ų
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